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Compound of Interest

Compound Name: Boc-L-Tyrosinol

Cat. No.: B1286463

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like Boc-L-Tyrosinol are paramount for ensuring
laboratory safety and environmental compliance. This guide provides essential, step-by-step
information for the safe disposal of Boc-L-Tyrosinol, based on available safety data for
structurally similar compounds. It is crucial to note that a specific Safety Data Sheet (SDS) for
Boc-L-Tyrosinol is not readily available. The following procedures are based on SDS
information for related Boc-protected amino acids and alcohols. While these provide valuable
guidance, always consult with your institution's environmental health and safety (EHS) office for
specific protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
personal protective equipment (PPE).

Eye Protection: Wear tightly fitting safety goggles or a face shield.

» Hand Protection: Use chemically resistant gloves.

» Skin Protection: Wear a lab coat. For larger spills, a full suit and boots should be considered.

[1]

o Respiratory Protection: In case of dust, mist, or vapor generation, use a NIOSH-approved
respirator.[1][2]
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» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[1] Ensure that eyewash stations and safety showers are readily accessible.

Properties of Boc-L-Tyrosinol

The following table summarizes the known properties of Boc-L-Tyrosinol. This data is
essential for a proper risk assessment.

Property Value

CAS Number 83345-46-4
Molecular Formula C14H21NOa
Molecular Weight 267.33 g/mol
Appearance White powder
Melting Point 115-122 °C
Storage Store at 0-8 °C

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of Boc-L-Tyrosinol is to treat it as hazardous
chemical waste.[3]

o Waste Collection: Collect waste material in a clearly labeled, sealed, and appropriate
container. The container must be compatible with the chemical. Do not mix with other waste
streams unless explicitly permitted by your institution's EHS guidelines.[3]

e Labeling: Clearly label the waste container with the full chemical name: "Waste Boc-L-
Tyrosinol". Include any known hazard symbols (e.qg., irritant), if applicable based on the
safety information of similar compounds.[3]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
chemical waste storage area.[3]
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o Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office for
pickup and disposal.

» Documentation: Provide the disposal company with a copy of available safety information for
a similar compound if a specific SDS is not available.[3]

Spill and Accidental Release Measures
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Immediately evacuate the area if the spill is large or in a poorly
ventilated space and increase ventilation.[3]

o Containment: For small spills, use appropriate tools to put the spilled material into a
convenient waste disposal container. For large spills, use a shovel for containment.[1] Avoid
generating dust.[2]

e Cleanup: Place spilled material in a clean, dry, sealable, and labeled container for hazardous
waste disposal.[2]

o Decontamination: Clean the spill area thoroughly.

o Personal Protection: Wear appropriate PPE, including a dust respirator, during cleanup.[1][2]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Boc-L-Tyrosinol.
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Boc-L-Tyrosinol Disposal Workflow
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Boc-L-Tyrosinol Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of Boc-L-Tyrosinol: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286463#boc-I-tyrosinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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